Cas no 64535-65-5 (Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine)

Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine structure
64535-65-5 structure
Product Name:Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine
CAS No:64535-65-5
MF:C10H10N8
MW:242.239999294281
CID:423215
PubChem ID:381315
Update Time:2025-04-19

Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine
    • CHEMBL221049
    • NCI60_023607
    • NSC667757
    • DTXSID20327584
    • 64535-65-5
    • NSC-667757
    • BDBM50195860
    • Inchi: 1S/C10H10N8/c11-7-9(13)17-5-2-6-4(1-3(5)15-7)16-8(12)10(14)18-6/h1-2H,(H2,11,15)(H2,12,16)(H2,13,17)(H2,14,18)
    • InChI Key: XNZLTAGZYFEYRE-UHFFFAOYSA-N
    • SMILES: N1C(=C(N)N=C2C=C3C(=CC=12)N=C(C(N)=N3)N)N

Computed Properties

  • Exact Mass: 242.1031
  • Monoisotopic Mass: 242.10284235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 155.64

Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine Related Literature

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